Cas no 2227880-37-5 (rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227880-37-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6260614
• PubChem ID: 96237948
• Update Time: 2025-07-02

rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-benzyl-2,2-dimethylcyclopropyl]methanamine
• EN300-1865230
• 2227880-37-5

• Inchi： 1S/C13H19N/c1-13(2)11(12(13)9-14)8-10-6-4-3-5-7-10/h3-7,11-12H,8-9,14H2,1-2H3/t11-,12-/m0/s1
• InChI Key： YQRSQOHKVZKGKD-RYUDHWBXSA-N
• SMILES： NC[C@H]1[C@H](CC2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227880-37-5)

Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227880-37-5, represents a sophisticated molecular architecture that has been the subject of extensive research and development. Its significance lies not only in its chemical composition but also in its potential applications across various biomedical and synthetic chemistry domains.

The molecular structure of Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine features a cyclopropyl backbone substituted with a benzyl group at the 3-position and two methyl groups at the 2-position. This arrangement imparts distinct steric and electronic characteristics to the molecule, making it a versatile scaffold for further functionalization. The presence of chiral centers at the 1 and 3 positions contributes to its racemic form, which is often a critical consideration in pharmaceutical applications where enantioselectivity plays a pivotal role.

In recent years, there has been a surge in research focusing on cyclopropyl-containing compounds due to their unique reactivity and biological activity. The cyclopropyl ring is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Furthermore, the benzyl substituent can serve as a pharmacophore or a handle for further chemical modifications, allowing for the design of novel derivatives with enhanced therapeutic profiles. This compound exemplifies how structural diversity can be leveraged to develop innovative pharmacological agents.

One of the most compelling aspects of Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing heterocyclic frameworks that are prevalent in many bioactive natural products and synthetic drugs. The cyclopropyl group's inherent strain can be exploited to facilitate ring-opening reactions or other transformations that are otherwise challenging to achieve with larger cyclic systems.

The benzyl group attached to the cyclopropyl ring also offers opportunities for further derivatization. For instance, it can be selectively removed or replaced with other functional groups using well-established chemical methodologies. This flexibility makes Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine a valuable building block for medicinal chemists seeking to develop new drug candidates. Its incorporation into lead structures has shown promise in various preclinical studies aimed at identifying compounds with improved pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have further enhanced our understanding of how Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine interacts with biological targets. Molecular modeling studies have revealed that this compound can bind effectively to specific protein receptors, suggesting its potential as an allosteric modulator or receptor antagonist. Such insights are crucial for designing drugs that not only exhibit high affinity but also demonstrate selectivity over off-target interactions.

The synthesis of racemic mixtures like Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine often involves multi-step processes that require precise control over reaction conditions. Advances in asymmetric synthesis have enabled the preparation of enantiomerically enriched forms of this compound, which are increasingly preferred in drug development due to their reduced risk of adverse effects associated with racemic impurities. These methodologies highlight the importance of cutting-edge synthetic techniques in optimizing the production of complex organic molecules.

In conclusion, Rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227880-37-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable asset for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery and development.